2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-5-fluorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-11-2-3-12(13(7-11)14(17)18)8-4-9(15)6-10(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key: KJBHGQLKJAVKCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)Cl)F)C(=O)O
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID90690515
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261954-50-0

Description

2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid, commonly referred to as 2-(3-CFMBA) is a compound used in a variety of scientific research applications. It is a synthetic compound with a wide range of biochemical and physiological effects.

Scientific Research Applications

2-(3-CFMBA) is used in a variety of scientific research applications. It has been used as a tool to study the effects of inflammation and oxidative stress in cells. It has also been used to study the effects of drugs on the brain and nervous system. In addition, it has been used in research on the effects of dietary supplements on various diseases.

Mechanism of Action

2-(3-CFMBA) works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It also inhibits the activity of 5-lipoxygenase (5-LOX), an enzyme involved in the production of leukotrienes, which are involved in inflammation and other processes. In addition, 2-(3-CFMBA) has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation, immune response, and other processes.
Biochemical and Physiological Effects
2-(3-CFMBA) has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in cells. It has also been found to reduce the production of leukotrienes and to inhibit the activity of NF-κB. In addition, it has been found to reduce the activity of COX-2 and 5-LOX.

Advantages and Limitations for Lab Experiments

2-(3-CFMBA) has several advantages and limitations for use in lab experiments. One advantage is that it is easy to synthesize and can be used in a variety of experiments. Another advantage is that it is relatively inexpensive. A limitation is that it has a short half-life, which can limit its use in studies that require long-term exposure.

Future Directions

There are several potential future directions for research on 2-(3-CFMBA). One potential direction is to further investigate its effects on inflammation and oxidative stress. Another potential direction is to study its effects on other diseases and conditions, such as cancer and neurological disorders. In addition, further research could be done on its effects on other enzymes and transcription factors. Finally, research could be done to develop more efficient synthesis methods for 2-(3-CFMBA).

Synthesis Methods

2-(3-CFMBA) is synthesized using a reaction between 3-chloro-5-fluorobenzoic acid and 5-methoxybenzyl alcohol. The reaction is catalyzed by p-toluenesulfonic acid (PTSA) and is done in a two-step process. In the first step, the 3-chloro-5-fluorobenzoic acid and 5-methoxybenzyl alcohol are reacted in a solvent such as dichloromethane at a temperature of 60-80°C. In the second step, the reaction mixture is treated with PTSA and heated to a temperature of 120-130°C. The reaction is complete after two hours and the product is a white solid.